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Compound of Interest

Compound Name: 2-Chloropyridine 1-oxide

Cat. No.: B183176 Get Quote

A Technical Guide to the Safe Handling of 2-
Chloropyridine 1-oxide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2-Chloropyridine 1-oxide (CAS No: 2402-95-1), a versatile intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1][2] Adherence to rigorous safety protocols is essential

when working with this compound due to its potential health hazards.

Chemical and Physical Properties
Understanding the physical and chemical properties of 2-Chloropyridine 1-oxide is

fundamental to its safe handling and storage. The compound is typically a white to light yellow

or off-white to yellowish-brown crystalline powder or solid at room temperature.[2][3] It is

slightly soluble in water but shows better solubility in common organic solvents like ethanol and

acetone.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b183176?utm_src=pdf-interest
https://www.benchchem.com/product/b183176?utm_src=pdf-body
https://www.benchchem.com/product/b183176?utm_src=pdf-body
https://www.benchchem.com/product/b183176?utm_src=pdf-body
https://cymitquimica.com/cas/2402-95-1/
https://www.chemimpex.com/products/27938
https://www.benchchem.com/product/b183176?utm_src=pdf-body
https://www.chemimpex.com/products/27938
https://www.pipzine-chem.com/products/pyridine/2-chloropyridine-n-oxide.html
https://www.pipzine-chem.com/products/pyridine/2-chloropyridine-n-oxide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source(s)

CAS Number 2402-95-1 [2][4][5]

Molecular Formula C₅H₄ClNO [1][2][3]

Molecular Weight 129.54 - 129.55 g/mol [1][2][3]

Appearance

White to off-white solid; White

to light yellow crystalline

powder

[2][3]

Melting Point 64 - 72 °C; 67 - 70 °C [2][3]

Solubility

Slightly soluble in water;

Soluble in common organic

solvents (ethanol, acetone)

[3]

Purity / Assay ≥ 97% - 98% [2]

Note: Data for the hydrochloride salt (2-Chloropyridine N-oxide hydrochloride, CAS: 20295-64-

1) includes a melting point of 140-142 °C.[6]

Hazard Identification and Toxicology
2-Chloropyridine 1-oxide is classified as harmful and an irritant. It is harmful if swallowed, in

contact with skin, or if inhaled.[4][5][7][8] It causes skin irritation and serious eye irritation, and

may cause respiratory irritation.[4][5][7][8][9]

GHS Hazard Statements:

H302: Harmful if swallowed.[4][7][8]

H312: Harmful in contact with skin.[4][7][8]

H315: Causes skin irritation.[4][7][8]

H319: Causes serious eye irritation.[4][7][8]

H332: Harmful if inhaled.[4][7][8]
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H335: May cause respiratory irritation.[4][7][8][9]

While specific quantitative toxicological data like LD50 values for 2-Chloropyridine 1-oxide
are not detailed in the provided search results, the hazard classifications necessitate stringent

exposure controls. The toxicological properties have not been fully investigated.[9]

Experimental Protocols and Methodologies
The available Safety Data Sheets (SDS) do not contain detailed experimental protocols for the

toxicological studies that form the basis of the hazard classifications. Such studies are typically

conducted under standardized guidelines (e.g., OECD Test Guidelines) but the specifics for this

compound are not provided.

However, the SDSs outline clear protocols for emergency response and handling, which are

summarized below.

Protocol 3.1: First-Aid Measures

If Inhaled: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4][9] Do not use

mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.[4]

Following Skin Contact: Immediately remove all contaminated clothing.[4][9] Wash the

affected area with plenty of soap and water for at least 15 minutes.[4][9][10] Seek medical

attention.[9]

Following Eye Contact: Rinse cautiously with water for several minutes, also under the

eyelids.[9] If contact lenses are present, remove them if easy to do so and continue rinsing

for at least 15 minutes.[4][9] Get immediate medical attention.[9]

Following Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[4] Never give

anything by mouth to an unconscious person and call a doctor or Poison Control Center

immediately.[4]

Protocol 3.2: Accidental Release Measures
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Personal Precautions: Evacuate personnel to safe areas.[4] Ensure adequate ventilation and

wear appropriate personal protective equipment (PPE), including chemical-impermeable

gloves, safety goggles, and respiratory protection.[4][9] Avoid dust formation and contact with

skin, eyes, or vapors.[4]

Environmental Precautions: Prevent the substance from entering drains or the environment.

[5][9]

Containment and Clean-up: Remove all sources of ignition.[4] Use non-sparking tools.[4][8]

For spills, sweep up and shovel the material into suitable, closed containers for disposal.[5]

[9]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk. All operations should be

conducted by trained personnel familiar with the compound's hazards.

4.1 Handling Workflow Personnel should follow a systematic workflow to ensure safety during

handling. This includes risk assessment, selection of appropriate engineering controls and

PPE, and adherence to safe work practices.
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Preparation Phase

Personal Protective Equipment (PPE)

Handling Phase

Post-Handling Phase

Review Safety Data Sheet (SDS)

Assess Risks for Specific Procedure

Verify Engineering Controls
(Fume Hood, Ventilation)

Don Protective Gloves
(Chemical Impermeable)

Don Safety Goggles
& Face Shield

Don Lab Coat / Protective Clothing

Use Respiratory Protection
(If ventilation is inadequate)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Avoid Contact with Skin & Eyes Avoid Dust/Aerosol Formation Use Non-Sparking Tools

Securely Close Container

Decontaminate Work Area

Wash Hands Thoroughly

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Standard workflow for handling 2-Chloropyridine 1-oxide.
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4.2 Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][8][9]

Keep away from heat, sparks, and open flames.[11]

Store apart from incompatible materials such as strong oxidizing agents, strong acids, and

nitrates.[9][10][11][12]

The compound is noted to be hygroscopic, meaning it can absorb moisture from the air.[9]

Emergency Response Protocol
In the event of an emergency, a clear and practiced response protocol is crucial to mitigate

harm to personnel and the environment.
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Accidental Spill Response

Personnel Exposure Response

Emergency Event
(Spill or Exposure)

Evacuate Area

Route of Exposure?

Wear Full PPE

Remove Ignition Sources

Contain & Clean Up Spill
(Use inert absorbent material)

Collect in Sealed Container for Disposal

Seek Immediate Medical Attention

Inform EHS

SKIN:
Remove clothing, wash with soap

& water for 15+ min

EYES:
Rinse with water for 15+ min,
removing contacts if possible

INHALATION:
Move to fresh air

INGESTION:
Rinse mouth, DO NOT induce vomiting

Click to download full resolution via product page

Caption: Emergency response protocol for spills and personnel exposure.
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Stability and Reactivity
Reactivity: The compound is stable under normal conditions of temperature and pressure.[5]

[10]

Conditions to Avoid: Avoid heat, sparks, open flames, high temperatures, and dust formation.

[4][10][11]

Incompatible Materials: It is incompatible with strong oxidizing agents and strong acids.[9]

[10][11][12][13]

Hazardous Decomposition Products: Thermal decomposition may produce toxic fumes,

including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[9][10][11] A case report noted that 2-chloropyridine-N-oxide has an

exothermic decomposition reaction that can occur at 120-130 °C, which led to an explosion

in an industrial setting when the residue was left in a distillation kettle.[14]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[9] Waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste to ensure complete and accurate

classification.[9] Do not empty into drains.[9]

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) from your supplier before handling 2-Chloropyridine 1-oxide and

ensure all laboratory personnel are thoroughly trained on its hazards and the necessary safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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